Cas no 891867-12-2 (2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide)

• Product name: 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide
• CAS No: 891867-12-2
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5811398

2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methylphenyl)acetamide
• 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C20H19N3O4/c1-14-4-3-5-15(12-14)21-18(24)13-22-10-11-23(20(26)19(22)25)16-6-8-17(27-2)9-7-16/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： NPUJEJWKHFHKDG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C=CN(C2=CC=C(OC)C=C2)C(=O)C1=O

Additional information on 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 891867-12-2)

The compound 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 891867-12-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its complex heterocyclic framework and functional groups, this compound exhibits potential applications in drug discovery and development. The presence of both tetrahydropyrazine and acetamide moieties makes it a promising candidate for targeting various biological pathways.

Recent studies have highlighted the growing interest in tetrahydropyrazine derivatives due to their diverse pharmacological properties. Researchers are particularly focused on their role in modulating enzyme activity and receptor interactions. The 4-methoxyphenyl and 3-methylphenyl substituents in this compound further enhance its binding affinity and selectivity, making it a subject of intense investigation in the context of structure-activity relationship (SAR) studies.

In the era of precision medicine and AI-driven drug design, compounds like 891867-12-2 are being explored for their potential in treating chronic diseases. The integration of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, has accelerated the identification of its therapeutic targets. This aligns with the current trend of leveraging big data and machine learning to optimize drug candidates.

Another area of interest is the compound's potential role in neuroprotection and anti-inflammatory applications. Given the rising prevalence of neurodegenerative disorders, researchers are actively searching for novel molecules that can cross the blood-brain barrier (BBB) and exert therapeutic effects. The structural features of 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide suggest it may possess these desirable properties.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification processes are critical to ensuring high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its physicochemical properties. These methodologies are essential for meeting the stringent quality standards required in pharmaceutical development.

The demand for custom synthesis and contract research services has also increased, with many companies specializing in the production of niche compounds like 891867-12-2. This trend reflects the broader shift toward outsourcing complex chemical synthesis to experts, ensuring scalability and cost-efficiency in drug development pipelines.

In conclusion, 2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide represents a fascinating area of research with wide-ranging implications. Its unique structure and potential biological activities make it a valuable asset in the quest for innovative therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing modern medicine.